N'-[1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylbenzohydrazide

• IUPAC Name: N'-[1-(3,5-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylbenzohydrazide
• InChI: InChI=1S/C21H20N6O/c1-13-5-4-6-16(8-13)21(28)26-25-19-18-11-24-27(20(18)23-12-22-19)17-9-14(2)7-15(3)10-17/h4-12H,1-3H3,(H,26,28)(H,22,23,25)
• InChI Key: ICKGZRMEBSMIAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NNC2=C3C=NN(C3=NC=N2)C4=CC(=CC(=C4)C)C
• Molecular Formula: C21H20N6O
• Molecular Weight: 372.4 g/mol
• CAS No.: 1105221-83-7

Description

N'-[1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylbenzohydrazide is a useful research compound. Its molecular formula is C21H20N6O and its molecular weight is 372.432. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

Researchers have synthesized a series of compounds related to pyrazolo[3,4-d]pyrimidine, investigating their potential anticancer activities. For instance, compounds have been tested against the MCF-7 human breast adenocarcinoma cell line, with some showing potent inhibitory activity. Notably, certain derivatives displayed significant antitumor activities, suggesting their potential as novel therapeutic agents for cancer treatment (Khaled R. A. Abdellatif et al., 2014). Further studies on pyrazolo[3,4-d]pyrimidin-4-yloxy derivatives demonstrated marked anticancer activity against breast carcinoma, non-small cell lung cancer, and human colorectal adenocarcinoma cell lines, highlighting the compounds' potential as EGFR-TK inhibitors (M. Abdelgawad et al., 2016).

Antimicrobial and Antibacterial Properties

Compounds based on pyrazolo[3,4-d]pyrimidine have also been evaluated for their antimicrobial and antibacterial potentials. Some studies have synthesized novel derivatives and assessed their activity against various bacterial strains, showing good to excellent antimicrobial activity. This suggests their potential application in developing new antimicrobial agents to combat resistant bacterial infections (P. P. Deohate et al., 2020). Additionally, novel pyrazole derivatives, including those with pyrazolo[4,3-d]-pyrimidine structures, have been characterized and evaluated for their in vitro antimicrobial and anticancer activities, further emphasizing the versatility and potential therapeutic uses of these compounds (H. Hafez et al., 2016).

Future Directions

The future research directions for this compound could include further investigation into its synthesis, characterization, and potential biological activities. Given the biological activity of similar compounds, it may be of interest in the development of new pharmaceuticals.

Mechanism of Action

Target of Action

The primary target of N’-[1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylbenzohydrazide is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase. It is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

N’-[1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylbenzohydrazide acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, a protein required for CDK2 activation . This inhibition disrupts the progression of the cell cycle, particularly the transition from the G1 phase to the S phase .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway . By preventing the activation of CDK2, the compound disrupts the normal progression of the cell cycle, leading to a halt in the G1 phase . This disruption can lead to apoptosis, or programmed cell death, particularly in cancer cells .

Result of Action

The result of the action of N’-[1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methylbenzohydrazide is the significant inhibition of cell growth in various cell lines . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces significant alterations in cell cycle progression and apoptosis within HCT cells .